Cas no 70-38-2 (Dimethrin)

• Product Name: Dimethrin
• CAS No: 70-38-2
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 564469
• PubChem ID: 6265
• Update Time: 2025-04-19

Dimethrin Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, (2,4-dimethylphenyl)methylester
• (2,4-dimethylphenyl)methyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• Dimethrin.
• 2,4-Dimethylbenzyl 2,2-dimethyl-3-(2-methylpropenyl) cyclopropanecarboxylate
• 2,4-Dimethylbenzyl chrysanthemumate
• 2,4-Dimethylbenzyl ester of chrysanthemumic acid
• 2,4-Dimethylbenzylester kyseliny chrysanthemove
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (2,4-dimethylphenyl)methyl ester
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, 2,4-dimethylbenzyl ester
• Dimethrin
• Dimetrin
• ENT 21,170

• Inchi： 1S/C19H26O2/c1-12(2)9-16-17(19(16,5)6)18(20)21-11-15-8-7-13(3)10-14(15)4/h7-10,16-17H,11H2,1-6H3
• InChI Key： FHNKBSDJERHDHZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C)=CC=1C)C(C1C(/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 286.19338
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 26.3
• LogP: 4.58500

Dimethrin Security Information

• Signal Word：Warning
• Hazardous Material transportation number：UN 3082
• HazardClass：9
• PackingGroup：III
• Packing Group：III
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids